4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 5-chloro-2-nitrobenzoate

• IUPAC Name: [4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 5-chloro-2-nitrobenzoate
• InChI: InChI=1S/C18H13ClN4O7S2/c1-2-15(25)20-17-21-22-18(32-17)31-8-10-6-13(24)14(7-29-10)30-16(26)11-5-9(19)3-4-12(11)23(27)28/h3-7H,2,8H2,1H3,(H,20,21,25)
• InChI Key: RVPKTSYGDNLNJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C18H13ClN4O7S2
• Molecular Weight: 496.9 g/mol

Description

4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 5-chloro-2-nitrobenzoate is a useful research compound. Its molecular formula is C18H13ClN4O7S2 and its molecular weight is 496.89. The purity is usually 95%.
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Scientific Research Applications

Nitric Oxide Synthase Inhibition

Compounds with thiadiazoline and pyrazoline structures have been developed and shown to inhibit different isoforms of nitric oxide synthase (NOS), which are enzymes involved in the production of nitric oxide, a critical molecule in many biological systems including neurotransmission and immune response. These novel derivatives, synthesized from materials such as ethyl 2-nitrobenzoates or substituted nitrobenzaldehydes, demonstrate the role of specific substituents in modulating biological activity. This research highlights the potential of structurally similar compounds in therapeutic applications targeting NOS-related pathways (Arias et al., 2018).

Fungicidal Activity

Another application of compounds with thiadiazole rings includes their evaluation as fungicides, particularly against Rhizoctonia solani, a significant pathogen affecting rice cultivation. The synthesis of 2-alkyl (alkythio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) and their structure-activity relationship analysis reveal high fungicidal activity, suggesting the potential agricultural applications of similar compounds in managing plant diseases (Chen et al., 2000).

Hydrogen Bonding in Crystal Structures

Research into hydrogen-bonded chains and sheets within crystal structures of related compounds, such as methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate, provides insights into the molecular interactions that define crystal packing and stability. Understanding these interactions is crucial for designing materials with specific physical properties, which can be applied in material science and pharmaceutical formulation (Portilla et al., 2007).

Antimicrobial and Antitumor Agents

The development of heterocyclic compounds with potential antimicrobial and antitumor activities showcases the importance of specific chemical structures in medicinal chemistry. For example, benzothiazole derivatives have been synthesized and found to possess potent antitumor activities, illustrating the critical role of molecular design in creating effective therapeutic agents (Yoshida et al., 2005).